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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloxirane

Cat. No.: B072179 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Epoxy-2-Methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2,3-epoxy-2-methylpentane (CAS No. 1192-22-9). The information is compiled

from various chemical data sources and is intended to support research and development

activities. This document includes a summary of quantitative data, detailed descriptions of

relevant experimental protocols for property determination, and a visual workflow for the

characterization process.

Core Physical and Chemical Properties
2,3-Epoxy-2-methylpentane, also known as 3-ethyl-2,2-dimethyloxirane, is a seven-carbon

heterocyclic ether.[1] Its structure consists of a pentane backbone with an epoxide ring at the

second and third carbon positions and a methyl group at the second carbon.[2] The quantitative

physical and chemical properties of this compound are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₁₂O [3]

Molecular Weight 100.16 g/mol [1][3]

Boiling Point 92.6 °C at 760 mmHg [3]

Density 0.832 g/cm³ [3]

Refractive Index ~1.4800 (estimate) [3][4]

Flash Point 4.3 °C [3]

Vapor Pressure 58.1 mmHg at 25 °C [3]

LogP (Octanol/Water) 1.57 [3]

Hydrogen Bond Acceptors 1 [3]

Hydrogen Bond Donors 0 [3]

Topological Polar Surface Area

(TPSA)
12.53 Å²

Experimental Protocols for Property Determination
The accurate determination of physicochemical properties is critical for the application of any

chemical compound. The following sections detail the standard experimental methodologies for

characterizing key properties of epoxides like 2,3-epoxy-2-methylpentane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 2,3-epoxy-2-methylpentane, the boiling point is typically

determined by distillation or ebulliometry.

Protocol: Distillation Method

A sample of the purified liquid is placed in a distillation flask connected to a condenser and

a thermometer.
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The flask is heated gradually.

The temperature is recorded when the liquid begins to boil and a stable temperature is

observed on the thermometer as the vapor condenses. This stable temperature is the

boiling point at the measured atmospheric pressure.

Protocol: Ebulliometry

An ebulliometer is used to measure boiling points at various pressures with high precision.

The data can be fitted to the Clausius-Clapeyron equation to determine the enthalpy of

vaporization (ΔHvap) and to standardize the boiling point to a specific pressure (e.g., 760

mmHg).[5]

Determination of Density
Density is the mass per unit volume of a substance. It is typically measured at a specific

temperature, often 20 °C or 25 °C.

Protocol: Pycnometer Method

A pycnometer (a flask with a specific, accurately known volume) is weighed empty.

It is then filled with the sample liquid and weighed again.

The pycnometer is cleaned, filled with a reference liquid of known density (e.g., deionized

water), and weighed.

The density of the sample is calculated by comparing the mass of the sample to the mass

of the reference liquid.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a characteristic property of a substance.

Protocol: Refractometry

A few drops of the liquid sample are placed on the prism of an Abbe refractometer.
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The instrument is adjusted to bring the dividing line between the light and dark fields into

the center of the crosshairs.

The refractive index is read directly from the instrument's scale. The measurement is

temperature-dependent and is typically reported at 20 °C (n²⁰/D).

Determination of Epoxide Value (Epoxy Equivalent
Weight)
The epoxide value is a measure of the concentration of epoxy groups in a substance. It is a

crucial parameter for quality control and for determining stoichiometric ratios in reactions. A

common method involves titration.

Protocol: Titration with Hydrobromic Acid in Acetic Acid

A known mass of the epoxide sample is dissolved in a suitable solvent like

dichloromethane.

A solution of tetraethylammonium bromide in acetic acid is added.[6]

The solution is titrated with a standardized solution of perchloric acid in acetic acid.

The endpoint is determined potentiometrically. A blank titration is performed to account for

any reactive impurities in the reagents.

The epoxide value, expressed as moles of epoxide per 100g of sample, is calculated from

the volume of titrant consumed.[6]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of 2,3-epoxy-2-methylpentane to determine its physical properties.
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Caption: Experimental workflow for the characterization of 2,3-epoxy-2-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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